4,5-dibromo-3-methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 4,5-dibromo-3-methyl-2-Thiophenecarboxylic acid
- 4,5-Dibromo-3-methylthiophene-2-carboxylic acid
- 4,5-Dibromo-3-methyl-2-thiophenecarboxylic acid (ACI)
- BS-17649
- SCHEMBL4753776
- SY287803
- MFCD27930042
- CS-0153626
- EN300-315191
- AKOS024261527
- Z1862001734
- 854626-32-7
- DA-21991
- D82863
- DTXSID801241368
- 4,5-dibromo-3-methylthiophene-2-carboxylicacid
- 4,5-dibromo-3-methylthiophene-2-carboxylic acid
- MDL： MFCD27930042
- Inchi： 1S/C6H4Br2O2S/c1-2-3(7)5(8)11-4(2)6(9)10/h1H3,(H,9,10)
- InChI Key： KUXNSSLEHIUORH-UHFFFAOYSA-N
- SMILES： O=C(C1=C(C)C(Br)=C(Br)S1)O

Computed Properties

Exact Mass: 299.828
Monoisotopic Mass: 297.83
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 65.5A^2
XLogP3: 3.5

4,5-dibromo-3-methylthiophene-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AA049-200mg	4,5-dibromo-3-methylthiophene-2-carboxylic acid	854626-32-7	95+%	200mg	180.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AA049-1g	4,5-dibromo-3-methylthiophene-2-carboxylic acid	854626-32-7	95+%	1g	616.0CNY	2021-07-17
Chemenu	CM199218-1g	4,5-dibromo-3-methylthiophene-2-carboxylic acid	854626-32-7	95%	1g	$72	2023-01-18
Chemenu	CM199218-1g	4,5-dibromo-3-methylthiophene-2-carboxylic acid	854626-32-7	95%	1g	$422	2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X57535-1g	4,5-Dibromo-3-methylthiophene-2-carboxylic acid	854626-32-7	95%	1g	¥164.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X57535-5g	4,5-Dibromo-3-methylthiophene-2-carboxylic acid	854626-32-7	95%	5g	¥729.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X57535-25g	4,5-Dibromo-3-methylthiophene-2-carboxylic acid	854626-32-7	95%	25g	¥3637.0	2024-07-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AA049-5g	4,5-dibromo-3-methylthiophene-2-carboxylic acid	854626-32-7	95+%	5g	2160.0CNY	2021-07-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-AA049-50mg	4,5-dibromo-3-methylthiophene-2-carboxylic acid	854626-32-7	95+%	50mg	78.0CNY	2021-07-17
Alichem	A169003570-5g	4,5-Dibromo-3-methylthiophene-2-carboxylic acid	854626-32-7	95%	5g	$1193.94	2023-08-31

4,5-dibromo-3-methylthiophene-2-carboxylic acid Production Method

Production Method 1

23806-24-8

854626-32-7

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Dimethylformamide , 1,2-Dichloroethane ; 2 h, reflux
1.2 Reagents: Ammonia Solvents: Dichloromethane , Water ; 20 min, < -5 °C
2.1 Reagents: Phosphorus oxychloride ; 2 h, reflux
3.1 Reagents: Bromine Solvents: Dimethylformamide ; 0.75 h, rt → 57 °C; 2 h, 60 °C
3.2 Reagents: Sodium bisulfite Solvents: Water ; 0 °C
4.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 1 h, 80 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 7, rt

Reference

Development of potential manufacturing routes for substituted thiophenes - preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides

Hull, John W. Jr.; et al, Beilstein Journal of Organic Chemistry, 2007, 3,

Production Method 2

55406-13-8

854626-32-7

Reaction Conditions

1.1 Reagents: Bromine Solvents: Dimethylformamide ; 0.75 h, rt → 57 °C; 2 h, 60 °C
1.2 Reagents: Sodium bisulfite Solvents: Water ; 0 °C
2.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 1 h, 80 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 7, rt

Reference

Development of potential manufacturing routes for substituted thiophenes - preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides

Hull, John W. Jr.; et al, Beilstein Journal of Organic Chemistry, 2007, 3,

Production Method 3

266338-05-0

854626-32-7

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 1 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 7, rt

Reference

Development of potential manufacturing routes for substituted thiophenes - preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides

Hull, John W. Jr.; et al, Beilstein Journal of Organic Chemistry, 2007, 3,

Production Method 4

76655-99-7

854626-32-7

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 2 h, reflux
2.1 Reagents: Bromine Solvents: Dimethylformamide ; 0.75 h, rt → 57 °C; 2 h, 60 °C
2.2 Reagents: Sodium bisulfite Solvents: Water ; 0 °C
3.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 1 h, 80 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ; < pH 7, rt

Reference

Development of potential manufacturing routes for substituted thiophenes - preparation of halogenated 2-thiophenecarboxylic acid derivatives as building blocks for a new family of 2,6-dihaloaryl 1,2,4-triazole insecticides

Hull, John W. Jr.; et al, Beilstein Journal of Organic Chemistry, 2007, 3,